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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

An In-depth Technical Guide to 2,2'-Dinitrobibenzyl

This technical guide provides a comprehensive overview of 2,2'-Dinitrobibenzyl, a key

intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

and analytical characterization.

Alternative Names and Synonyms
2,2'-Dinitrobibenzyl is known by a variety of names in chemical literature and databases.

Understanding these synonyms is crucial for effective literature searches and chemical

sourcing.

1,1'-(1,2-Ethanediyl)bis(2-nitrobenzene)[1]

1,2-Bis(2-nitrophenyl)ethane[2][3]

Benzene, 1,1'-(1,2-ethanediyl)bis[2-nitro-[2]

Bibenzyl, 2,2'-dinitro-[2]

Bis(o-nitrobenzyl)[4]

Dinitro-2,2' dibenzyl[5]
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o,o'-Dinitrobibenzyl[5]

o,o'-Dinitrodibenzyl[4][5]

Chemical and Physical Properties
A summary of the key quantitative data for 2,2'-Dinitrobibenzyl is presented in the table below

for easy reference and comparison.

Property Value Source

CAS Number 16968-19-7 --INVALID-LINK--

Molecular Formula C₁₄H₁₂N₂O₄ --INVALID-LINK--

Molecular Weight 272.26 g/mol --INVALID-LINK--

Melting Point 122-123 °C --INVALID-LINK--

Boiling Point 391.6±22.0 °C (Predicted) --INVALID-LINK--

Density 1.317±0.06 g/cm³ (Predicted) --INVALID-LINK--

Appearance Light yellow powder --INVALID-LINK--

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

--INVALID-LINK--

Experimental Protocols
Synthesis of 2,2'-Dinitrobibenzyl
2,2'-Dinitrobibenzyl is a key intermediate in the synthesis of the antiepileptic drug

Carbamazepine. A common synthetic route involves the following steps:

Condensation: o-Nitrotoluene reacts with o-nitrobenzaldehyde in the presence of a base

(e.g., potassium hydroxide) and a solvent (e.g., dimethyl sulfoxide) to form 1,2-bis(2-

nitrophenyl)ethanol.
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Halogenation: The resulting diol is then halogenated, for example, using phosphorus

tribromide in dichloromethane, to yield 1,2-bis(2-nitrophenyl)bromoethane.

Reduction: Finally, debromination of 1,2-bis(2-nitrophenyl)bromoethane using a reducing

agent like sodium borohydride in a solvent such as diethylene glycol dimethyl ether affords

2,2'-Dinitrobibenzyl.

A detailed experimental protocol can be adapted from the procedures outlined in various

patents describing the preparation of Carbamazepine intermediates.

Analytical Characterization
The identity and purity of 2,2'-Dinitrobibenzyl can be determined using a combination of

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: Dissolve a small amount of the sample in a suitable volatile organic

solvent (e.g., acetone or dichloromethane).

GC Conditions: A non-polar capillary column (e.g., DB-5ms) is typically used. The oven

temperature program would start at a low temperature (e.g., 100 °C) and ramp up to a

higher temperature (e.g., 280 °C) to ensure the separation of the analyte from any

impurities.

MS Conditions: Electron ionization (EI) at 70 eV is a standard method. The mass

spectrometer will detect the molecular ion and characteristic fragmentation patterns of

2,2'-Dinitrobibenzyl.

High-Performance Liquid Chromatography (HPLC):

Sample Preparation: Dissolve the sample in the mobile phase.

HPLC Conditions: A reverse-phase C18 column is commonly employed with a mobile

phase consisting of a mixture of acetonitrile and water or methanol and water. A UV

detector set at a wavelength where the nitroaromatic chromophores absorb strongly (e.g.,

254 nm) is used for detection.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-

d₆).

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic

protons and the methylene protons of the ethyl bridge.

¹³C NMR: The carbon NMR spectrum will provide information on the number of unique

carbon atoms in the molecule, corresponding to the aromatic and aliphatic carbons.

Diagrams
Synthetic Pathway of Carbamazepine via 2,2'-
Dinitrobibenzyl

o-Nitrotoluene

1,2-bis(2-nitrophenyl)ethanol

 Condensation 
 (KOH, DMSO)

o-Nitrobenzaldehyde

1,2-bis(2-nitrophenyl)bromoethane

 Halogenation 
 (PBr3, CH2Cl2) 2,2'-Dinitrobibenzyl

 Reduction 
 (NaBH4) Iminostilbene Reductive Cyclization Carbamazepine Carbamoylation 

Click to download full resolution via product page

Caption: Synthesis of Carbamazepine from o-nitrotoluene and o-nitrobenzaldehyde.

Analytical Workflow for 2,2'-Dinitrobibenzyl
Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/product/b146402?utm_src=pdf-body-img
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Interpretation

2,2'-Dinitrobibenzyl Sample

Dissolution in appropriate solvent

GC-MS HPLCNMR (¹H, ¹³C)

Structure Confirmation Purity Assessment

final_report

Final Report

Click to download full resolution via product page

Caption: General workflow for the analytical characterization of 2,2'-Dinitrobibenzyl. General

workflow for the analytical characterization of 2,2'-Dinitrobibenzyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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